Cas no 1628-45-1 (2(3H)-Benzothiazolethione, 4,5,6,7-tetrahydro-3-methyl-)

• Product Name: 2(3H)-Benzothiazolethione, 4,5,6,7-tetrahydro-3-methyl-
• CAS No: 1628-45-1
• MF: C₈H₁₁NS₂
• MW: 185.309639215469
• CID: 1346104
• PubChem ID: 13573936
• Update Time: 2025-04-20

2(3H)-Benzothiazolethione, 4,5,6,7-tetrahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione, 4,5,6,7-tetrahydro-3-methyl-
• 3-Methyl-4,5,6,7-tetrahydrobenzothiazole-2(3H)-thione
• 3-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-thione
• 1628-45-1
• HCHWZEAGBIJCFF-UHFFFAOYSA-N

• Inchi： 1S/C8H11NS2/c1-9-6-4-2-3-5-7(6)11-8(9)10/h2-5H2,1H3
• InChI Key： HCHWZEAGBIJCFF-UHFFFAOYSA-N
• SMILES： S1C(N(C)C2=C1CCCC2)=S

Computed Properties

• Exact Mass: 185.03343
• Monoisotopic Mass: 185.03329170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• PSA: 3.24